Cas no 1261888-79-2 (2-Chloro-5-(4-chloro-3-methoxycarbonylphenyl)isonicotinic acid)

• Product Name: 2-Chloro-5-(4-chloro-3-methoxycarbonylphenyl)isonicotinic acid
• CAS No: 1261888-79-2
• MF: C₁₄H₉Cl₂NO₄
• MW: 326.131561994553
• CID: 2761436
• PubChem ID: 53224447
• Update Time: 2025-04-21

2-Chloro-5-(4-chloro-3-methoxycarbonylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261888-79-2
• MFCD18318516
• 2-Chloro-5-[4-chloro-3-(methoxycarbonyl)phenyl]pyridine-4-carboxylic acid
• 2-Chloro-5-(4-chloro-3-methoxycarbonylphenyl)isonicotinic acid, 95%
• DTXSID90688356
• 2-CHLORO-5-(4-CHLORO-3-METHOXYCARBONYLPHENYL)ISONICOTINIC ACID
• 2-Chloro-5-(4-chloro-3-methoxycarbonylphenyl)isonicotinic acid

• Inchi： 1S/C14H9Cl2NO4/c1-21-14(20)9-4-7(2-3-11(9)15)10-6-17-12(16)5-8(10)13(18)19/h2-6H,1H3,(H,18,19)
• InChI Key： DOYCVZVNSQCGMQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=NC(=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 324.9908632Da
• Monoisotopic Mass: 324.9908632Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.5Ų